Cas no 14328-62-2 ((S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride)

• Product Name: (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride
• CAS No: 14328-62-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD09800494
• CID: 94213
• PubChem ID: 51358379
• Update Time: 2025-10-31

(S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride
• Cyclopentaneaceticacid, A-amino-, methyl ester,hydrochloride (1:1), (as)-
• L-CYCLOPENTYL-GLY-METHYL ESTER HCL
• methyl (2S)-2-amino-2-cyclopentylacetate,hydrochloride
• METHYL 2-CYCLOPENTYL-L-GLYCINATE HCL
• (S)-methyl 2-amino-2-cyclopentylacetate
• L-Cyclopentylglycine methyl ester hydrochloride
• -Methyl 2-amino-2-cyclopentylacetate hydrochloride
• (S)-Amino-cyclopentyl-acetic acid methyl ester hydrochloride
• Cyclopentaneacetic acid, a-aMino-, Methyl ester, hydrochloride, (aS)-
• OQEFEOSHQDCMLN-FJXQXJEOSA-N
• SCHEMBL1630271
• Methyl (2S)-amino(cyclopentyl)acetate--hydrogen chloride (1/1)
• DS-18185
• HY-33466
• methyl (S)-2-amino-2-cyclopentylacetate HCl
• methyl (25)-amino(cyclopentyl)acetate hydrochloride
• AKOS006328613
• (S)-Amino-cyclopentyl-acetic acid methyl ester, HCl
• (S)-amino-cyclopentyl-acetic acid methyl ester hydrochloride, AldrichCPR
• methyl (2S)-2-amino-2-cyclopentylacetate;hydrochloride
• (S)-Methyl 2-amino-2-cyclopentylacetatehydrochloride
• 14328-62-2
• methyl (2S)-amino(cyclopentyl)acetate hydrochloride
• DTXSID60679953
• A26744
• L-Cyclopentylglycine methyl ester hydrochloride;A26744;METHYL 2-CYCLOPENTYL-L-GLYCINATE HCL
• CS-D0510
• methyl(2s)-amino(cyclopentyl)ethanoate hydrochloride
• PD195977
• MFCD09800494
• DA-69269
• METHYL (2S)-2-AMINO-2-CYCLOPENTYLACETATE HYDROCHLORIDE

• MDL： MFCD09800494
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)7(9)6-4-2-3-5-6;/h6-7H,2-5,9H2,1H3;1H/t7-;/m0./s1
• InChI Key： OQEFEOSHQDCMLN-FJXQXJEOSA-N
• SMILES： Cl.O(C)C([C@H](C1CCCC1)N)=O

Computed Properties

• Exact Mass: 193.08700
• Monoisotopic Mass: 193.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 249.8°C at 760 mmHg
• Flash Point: 104.9°C
• PSA: 52.32000
• LogP: 2.17920

(S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301;H319
• Warning Statement： P301+P310;P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride

Introduction to (S)-Methyl 2-amino-2-cyclopentylacetate Hydrochloride (CAS No. 14328-62-2)

(S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride (CAS No. 14328-62-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a hydrochloride salt of an amino acid derivative, specifically an S-enantiomer, which plays a crucial role in various biological and therapeutic applications.

The chemical structure of (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride consists of a cyclopentyl ring attached to an amino acid moiety, with a methyl ester group at the carboxylic acid position. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

One of the key features of this compound is its chirality. The S-enantiomer is particularly important because enantiomers can exhibit different biological activities and pharmacological properties. This property is crucial in drug development, where the correct enantiomer can significantly enhance the efficacy and safety of a therapeutic agent.

Recent research has highlighted the potential of (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride in several areas. For instance, studies have shown that this compound can serve as a valuable intermediate in the synthesis of more complex molecules, including those with potential therapeutic applications. Its use as a building block in organic synthesis allows for the creation of diverse chemical libraries, which are essential for high-throughput screening in drug discovery.

In the context of medicinal chemistry, (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride has been explored for its potential as a lead compound in the development of new drugs. Its unique structure and chiral properties make it an attractive candidate for modifying existing drugs or designing novel therapeutics. For example, it has been investigated for its ability to modulate specific enzymes or receptors, which could lead to new treatments for various diseases.

Furthermore, the compound's pharmacological profile has been studied in preclinical models. Research has demonstrated that (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride exhibits promising activity against certain types of cancer cells, suggesting its potential as an anticancer agent. Additionally, it has shown anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis.

The synthesis of (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride involves several steps, including the formation of the cyclopentyl ring, introduction of the amino group, and esterification to form the methyl ester. The final step involves converting the free base to its hydrochloride salt form to enhance its solubility and stability. Various synthetic routes have been developed to optimize yield and purity, making this compound readily available for research purposes.

In terms of safety and handling, (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride should be handled with care in a well-ventilated area. It is important to follow standard laboratory safety protocols to ensure the well-being of researchers and maintain the integrity of experimental results.

Overall, (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride (CAS No. 14328-62-2) is a versatile and promising compound with significant potential in various scientific and medical applications. Its unique chemical structure and chiral properties make it an important molecule for ongoing research in organic synthesis, medicinal chemistry, and pharmaceutical development.